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Introduction
Propionic acid, a three-carbon carboxylic acid, and its corresponding salts (propionates) are

naturally occurring molecules with significant biological and commercial relevance. Found in a

variety of matrices from fermented foods to the human gut, propionic acid plays a crucial role in

microbial metabolism and host physiology. This technical guide provides an in-depth

exploration of the natural occurrence of propionic acid, detailing its presence in various

environments, the biosynthetic pathways responsible for its production, its physiological

functions, and the analytical methods used for its quantification.

Natural Occurrence and Quantitative Data
Propionic acid is a product of microbial metabolism and is therefore found in environments

where anaerobic fermentation occurs. Its presence is notable in certain foods and as a key

metabolite within the mammalian gut.
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Propionic acid is a well-known constituent of fermented dairy products, where it contributes to

the characteristic flavor and aroma. It is particularly abundant in Swiss-type cheeses.

Additionally, it is used as a food preservative (E280) in baked goods and other products to

inhibit the growth of mold.

Food Product Matrix
Concentration of
Propionic
Acid/Propionates

Reference(s)

Emmental Cheese Cheese 48 - 63 mmol/kg [1]

Bread Baked Good 197 - 1273 µg/g [2]

Cakes/Rolls Baked Good 98 - 1846 µg/g [2]

Burger/Hot Dog Buns Baked Good 546 - 1932 µg/g [2]

Pita Bread Baked Good 479 - 1680 µg/g [2]

In the Human Body
In humans, propionic acid is one of the most abundant short-chain fatty acids (SCFAs)

produced by the gut microbiota through the fermentation of dietary fibers. It is absorbed in the

colon and plays a significant role in host metabolism and immune function.

Biological Matrix Sample Type
Concentration of
Propionic Acid

Reference(s)

Human Colon Intestinal Contents ~20 mmol/kg [3]

Human Feces Feces 6.282 ± 1.077 mg/g [4][5]

Human Serum

(Healthy Controls)
Serum 2.843 ± 0.098 mmol/L [4][5]

Microbial Biosynthesis of Propionic Acid
Several anaerobic bacteria produce propionic acid as a primary fermentation end-product. The

most well-studied are bacteria of the genus Propionibacterium. There are three main
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fermentative pathways for propionic acid production.

The Wood-Werkman Cycle (Succinate Pathway)
This is the most common pathway for propionic acid production by Propionibacterium species.

It involves the carboxylation of pyruvate to oxaloacetate, which is then reduced to succinate.

Succinyl-CoA is then converted to methylmalonyl-CoA, which is subsequently rearranged to

propionyl-CoA, and finally to propionate.

Pyruvate OxaloacetatePyruvate carboxylase (EC 6.4.1.1) MalateMalate dehydrogenase (EC 1.1.1.37) FumarateFumarate hydratase (EC 4.2.1.2) SuccinateSuccinate dehydrogenase (EC 1.3.5.1) Succinyl-CoASuccinyl-CoA synthetase (EC 6.2.1.5) Methylmalonyl-CoAMethylmalonyl-CoA mutase (EC 5.4.99.2) Propionyl-CoAMethylmalonyl-CoA decarboxylase (EC 4.1.1.41) PropionatePropionate CoA-transferase (EC 2.8.3.1)
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Diagram of the Wood-Werkman Cycle for propionic acid biosynthesis.

The Acrylate Pathway
This pathway is utilized by bacteria such as Clostridium propionicum and Megasphaera

elsdenii. It involves the dehydration of lactoyl-CoA to acryloyl-CoA, which is then reduced to

propionyl-CoA.

Lactate Lactoyl-CoAPropionate CoA-transferase (EC 2.8.3.1) Acryloyl-CoALactoyl-CoA dehydratase (EC 4.2.1.54) Propionyl-CoAAcryloyl-CoA reductase (EC 1.3.1.84) PropionatePropionate CoA-transferase (EC 2.8.3.1)

Click to download full resolution via product page

Diagram of the Acrylate Pathway for propionic acid biosynthesis.

The 1,2-Propanediol Pathway
Some bacteria can produce propionic acid from the fermentation of deoxy sugars, which are

converted to 1,2-propanediol. This intermediate is then converted to propionaldehyde and

subsequently to propionyl-CoA.

Deoxy sugars
(e.g., fucose, rhamnose) 1,2-PropanediolMultiple steps PropionaldehydePropanediol dehydratase (EC 4.2.1.28) Propionyl-CoAPropionaldehyde dehydrogenase (EC 1.2.1.87) Propionate

Phosphate propanoyltransferase (EC 2.3.1.8) &
Propionate kinase (EC 2.7.2.1)
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Diagram of the 1,2-Propanediol Pathway for propionic acid biosynthesis.

Physiological Role and Signaling Pathways
Propionic acid produced in the gut is a vital signaling molecule that influences host physiology

through its interaction with G-protein coupled receptors (GPCRs), primarily GPR41 (also known

as Free Fatty Acid Receptor 3, FFAR3) and GPR43 (FFAR2).

GPR41 (FFAR3) Signaling
GPR41 is predominantly coupled to inhibitory G-proteins (Gi/o). Activation of GPR41 by

propionic acid leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular

cyclic AMP (cAMP) levels. This pathway is involved in the regulation of energy homeostasis

and sympathetic nervous system activity.[6]

Cell Membrane

GPR41
(FFAR3) Gi/o Adenylyl

Cyclase
InhibitionPropionic Acid

ATP cAMPAC Protein Kinase AActivation Cellular Response
(e.g., altered gene expression,

neurotransmitter release)
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Simplified signaling pathway of GPR41 (FFAR3) activation by propionic acid.

GPR43 (FFAR2) Signaling
GPR43 exhibits dual coupling to both Gi/o and Gq G-proteins.[7][8] The Gi/o-mediated pathway

is similar to that of GPR41, leading to decreased cAMP. The Gq-mediated pathway activates

phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular
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calcium (Ca2+), while DAG activates protein kinase C (PKC). These signaling cascades are

involved in inflammatory responses and metabolic regulation.[7]
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Simplified signaling pathway of GPR43 (FFAR2) activation via the Gq pathway.

Experimental Protocols for Quantification
The accurate quantification of propionic acid in various matrices is crucial for research and

quality control. Gas chromatography (GC) is the most common analytical technique employed,

often coupled with flame ionization detection (FID) or mass spectrometry (MS). High-

performance liquid chromatography (HPLC) is also utilized.

Sample Preparation Workflow
A general workflow for the analysis of propionic acid in biological and food samples is outlined

below.
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Sample Collection
(Feces, Serum, Food)

Homogenization/
Extraction

Acidification
(pH < 2)

Centrifugation

Supernatant Collection

Derivatization
(Optional)

GC-FID/MS or
 HPLC Analysis

Direct Injection
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General workflow for the preparation of samples for propionic acid analysis.

Detailed Methodologies
Sample Extraction:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b7799902/docs?utm_src=pdf-body-img#the-natural-occurrence-of-propionic-acid-and-its-salts-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Fecal and Food Samples: Weigh a known amount of the homogenized sample (e.g.,

100-500 mg) into a centrifuge tube. Add a known volume of an internal standard solution

(e.g., 2-ethylbutyric acid).

For Serum/Plasma Samples: Thaw the sample and add a known volume of an internal

standard.

Acidification and Liquid-Liquid Extraction:

Acidify the sample to a pH below 2 using a strong acid (e.g., HCl or phosphoric acid) to

ensure propionic acid is in its undissociated, volatile form.

Add an organic solvent (e.g., diethyl ether or ethyl acetate) and vortex vigorously to extract

the short-chain fatty acids.

Centrifuge to separate the aqueous and organic layers.

Carefully transfer the organic supernatant to a new vial for analysis.

Derivatization (Optional but Recommended for GC): Derivatization converts the carboxylic

acids into more volatile and less polar esters, improving chromatographic peak shape and

sensitivity.

Silylation: React the dried extract with a silylating agent such as N-tert-Butyldimethylsilyl-N-

Methyltrifluoroacetamide (MTBSTFA) at 60°C for 30 minutes.

Esterification: React with an alcohol (e.g., methanol or ethanol) in the presence of an acid

catalyst (e.g., H2SO4 or BF3).

Comparison of Analytical Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Gas Chromatography (GC-
FID/MS)

High-Performance Liquid
Chromatography (HPLC-
UV)

Column
Capillary column (e.g., DB-

FFAP, HP-INNOWAX)
C18 reverse-phase column

Mobile Phase
Inert carrier gas (e.g., Helium,

Nitrogen)

Acidified aqueous buffer with

an organic modifier (e.g.,

acetonitrile)

Injector Temperature 220-250°C Ambient

Oven Temperature Program
Ramped, e.g., initial 80-100°C,

ramp to 200-250°C

Isocratic or gradient elution at

ambient or slightly elevated

temperature

Detector

Flame Ionization Detector

(FID) or Mass Spectrometer

(MS)

UV detector (typically at 210

nm)

Derivatization
Often required for improved

performance
Not typically required

Sensitivity High Moderate

Selectivity High (especially with MS) Moderate

Conclusion
Propionic acid and its salts are ubiquitous natural compounds with profound implications for

food science, microbiology, and human health. Their production by the gut microbiota and

subsequent signaling through host receptors highlight the intricate relationship between diet,

microbes, and physiology. A thorough understanding of their natural occurrence, biosynthesis,

and biological activities, supported by robust analytical methodologies, is essential for

researchers and professionals in drug development and related scientific fields. This guide

provides a comprehensive technical overview to support further investigation and application of

knowledge regarding this important short-chain fatty acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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